Cas no 2172090-53-6 (4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol)

• Product Name: 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol
• CAS No: 2172090-53-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6389708
• PubChem ID: 165787344
• Update Time: 2025-06-13

4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol
• 2172090-53-6
• EN300-1626070

• Inchi： 1S/C8H11NO2S/c1-5-4-12-8(9-5)6-2-11-3-7(6)10/h4,6-7,10H,2-3H2,1H3
• InChI Key： HABVMKLTQPUMLV-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1COCC1O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol

Professional Introduction to Compound with CAS No. 2172090-53-6 and Product Name: 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol

The compound with the CAS number 2172090-53-6 and the product name 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a thiazole moiety, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms. This specific arrangement not only contributes to the compound's stability but also enhances its reactivity, making it a valuable candidate for further research.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methyl-1,3-thiazol-2-yl group in the molecular structure of 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol suggests that it may exhibit similar biological activities. This hypothesis is supported by several recent studies that have demonstrated the efficacy of thiazole derivatives in inhibiting various disease-causing pathogens and cancer cells.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The oxolan ring in the compound's structure provides a versatile scaffold for further chemical modifications. This flexibility allows researchers to tailor the compound's properties to target specific biological pathways or diseases. For instance, modifications to the 4-methyl-1,3-thiazol-2-yl moiety could enhance the compound's binding affinity to certain enzymes or receptors, thereby improving its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting experimental studies. These computational methods have been particularly useful in analyzing complex molecules like 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites on target proteins and predict how modifications to the molecule might affect its activity. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol presents an interesting challenge due to its complex structural features. However, recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. One such method involves a multi-step synthesis that begins with the preparation of a thiazole precursor followed by functional group transformations to introduce the oxolan ring. This synthetic route has been optimized to minimize side reactions and maximize efficiency.

Once synthesized, 4-(4-methyl-1,3-thiazol-2-yl)oxolan-3-ol can be subjected to various biological assays to evaluate its potential therapeutic applications. These assays may include cytotoxicity tests, enzyme inhibition studies, and animal models of disease. The results from these studies will provide valuable insights into the compound's efficacy and safety profile. If preliminary results are promising, further preclinical studies may be conducted to gather more comprehensive data before human clinical trials.

The development of new drugs is a complex and time-consuming process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The compound 4-(4-methyl-1,3-thiazol-2-yloxlolan -3 -ol, with its unique structural features and potential biological activities, represents an exciting opportunity for such collaboration. By combining experimental research with computational modeling, scientists can accelerate the discovery and development of novel therapeutic agents that address unmet medical needs.

In conclusion, 2172090 -53 -6 and its corresponding product name, 4 - ( 4 -methyl -1 , 3 -thiazol -2 - yl ) oxolan - 3 - ol, are significant contributions to the field of pharmaceutical chemistry. The compound's structural features make it a promising candidate for further research into new therapeutic agents. With continued advancements in synthetic methodologies and computational techniques, 2172090 -53 -6 has the potential to lead to breakthroughs in medicine that benefit patients worldwide.